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Compound of Interest

Compound Name: 1-Chloro-3-(2-nitrovinyl)benzene

Cat. No.: B042228 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
This technical guide provides a comprehensive overview of the molecular structure, formula,

and key chemical data for 1-Chloro-3-(2-nitrovinyl)benzene. The information is curated for

professionals in research and development, with a focus on clarity and detailed experimental

context.

Chemical Identity and Properties
1-Chloro-3-(2-nitrovinyl)benzene, also known as trans-3-Chloro-β-nitrostyrene, is an organic

compound featuring a benzene ring substituted with both a chloro and a nitrovinyl group.[1]

These functional groups impart distinct electronic properties to the molecule, making it a

valuable intermediate in various organic syntheses.[1] The presence of the electron-

withdrawing nitrovinyl group significantly influences the reactivity of the benzene ring.

The key quantitative data for this compound are summarized in the table below for easy

reference and comparison.
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Property Value

Molecular Formula C8H6ClNO2[2][3]

Molecular Weight 183.59 g/mol [2][3]

IUPAC Name 1-chloro-3-[(E)-2-nitroethenyl]benzene[3]

CAS Number 37888-03-2[2][3]

Canonical SMILES
C1=CC(=CC(=C1)Cl)C=C--INVALID-LINK--[O-]

[3]

InChI Key GXQRAWTWDNHGBS-SNAWJCMRSA-N[2][3]

Common Synonyms
trans-3-Chloro-β-nitrostyrene, 1-(3-

Chlorophenyl)-2-nitroethene[1][3]

Physical Form Solid

Storage Temperature 2-8°C[2]

Molecular Structure
The structure of 1-Chloro-3-(2-nitrovinyl)benzene consists of a central benzene ring. A

chlorine atom is attached to the third carbon (meta position) relative to a nitrovinyl group, which

is attached to the first carbon. The nitrovinyl group (-CH=CH-NO₂) features a double bond, and

the "trans" or "(E)" isomer is the more stable and commonly referenced configuration.[3] This

configuration places the hydrogen atoms on opposite sides of the double bond. The nitro group

(NO₂) is a strong electron-withdrawing group, which deactivates the benzene ring towards

electrophilic aromatic substitution.

Caption: Molecular structure of 1-Chloro-3-(2-nitrovinyl)benzene.

Experimental Protocols: Synthesis
A prevalent method for the synthesis of 1-Chloro-3-(2-nitrovinyl)benzene is the Henry

reaction (also known as a nitroaldol reaction), which involves the condensation of 3-

chlorobenzaldehyde with nitromethane.[1][4] This reaction is a fundamental carbon-carbon

bond-forming process in organic chemistry.[4]
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Objective: To synthesize 1-Chloro-3-(2-nitrovinyl)benzene from 3-chlorobenzaldehyde and

nitromethane.

Materials and Reagents:

3-Chlorobenzaldehyde

Nitromethane

Sodium hydroxide (NaOH) or Ammonium acetate

Ethanol or Acetic Acid (solvent)

Ice water

Ethyl acetate (for extraction)

Brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Experimental Procedure:

Reaction Setup: A solution of a base catalyst (e.g., sodium hydroxide in ethanol or

ammonium acetate in acetic acid) is prepared in a reaction vessel.[1][5]

Addition of Reactants: To this solution, nitromethane is added, followed by the dropwise

addition of 3-chlorobenzaldehyde.[1][5] The initial step involves the deprotonation of

nitromethane by the base to form a nucleophilic nitronate ion.[4]

Reaction Progression: The nitronate ion then performs a nucleophilic attack on the carbonyl

carbon of 3-chlorobenzaldehyde.[4] The mixture is stirred, often at reflux for several hours, to

ensure the reaction goes to completion.[5]

Work-up and Isolation: After cooling to room temperature, the reaction mixture is poured into

ice water.[5] The pH is adjusted to neutral using an appropriate acid or base. The aqueous

mixture is then extracted multiple times with an organic solvent such as ethyl acetate.[5]
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Purification: The combined organic extracts are washed with brine, dried over an anhydrous

drying agent like sodium sulfate, filtered, and the solvent is removed under reduced pressure

to yield the crude product.[5]

Final Product: The crude solid can be further purified by recrystallization or silica gel column

chromatography to obtain pure 1-Chloro-3-(2-nitrovinyl)benzene.[5]

This synthetic route is effective and commonly cited for producing various substituted β-

nitrostyrene compounds.[4][5]

Caption: Synthesis workflow for 1-Chloro-3-(2-nitrovinyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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